Cas no 72351-36-1 ((1-Benzhydrylazetidin-3-yl)methanol)

• Product Name: (1-Benzhydrylazetidin-3-yl)methanol
• CAS No: 72351-36-1
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD03407522
• CID: 836466
• PubChem ID: 2758715
• Update Time: 2025-06-09

(1-Benzhydrylazetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Diphenylmethyl)-3-(hydroxymethyl)azetidine
• [1-(Diphenylmethyl)azetidin-3-yl]methanol
• (1-Benzhydrylazetidin-3-yl)methanol
• -1-Benzhydrylazetidin-3-yl-methanol
• (1-Benzhydryl-azetidin-3-yl)-methanol
• [1-(diphenylmethyl)azetidin-3-yl]methan-1-ol
• 1-(diphenylmethyl)-3-(hydroxymethyl)-azetidine
• 1-benzhydryl-3-hydroxymethylazetidine
• diphenylmethyl-3-(hydroxymethyl)azetidine
• 1-Benzhydryl-3-(hydroxymethyl)azetidine
• 3-Azetidinemethanol, 1-(diphenylmethyl)-
• GEFUGGQLCNKIQP-UHFFFAOYSA-N
• HT770
• SBB101275
• (1-Benzhydrylazetidin-3-yl);methanol
• CHM0079508
• RP07930
• PB336
• AM20041081
• 72351-36-1
• DTXSID60374451
• 1-(diphenylmethyl)-3-(hydroxymethyl) azetidine
• SY046813
• A26714
• CS-0046194
• XCA35136
• 1-DIPHENYLMETHYL-3-(HYDROXYMETHYL)AZETIDINE
• PB33677
• AKOS015856437
• FT-0648201
• J-500117
• MFCD03407522
• AS-42687
• DIPHENYLMETHYL-3-HYDROXYMETHYL-AZETIDINE
• 1-diphenylmethyl-3-hydroxymethylazetidine
• SCHEMBL72670
• DB-003123
• DB-018662

• MDL： MFCD03407522
• Inchi： 1S/C17H19NO/c19-13-14-11-18(12-14)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,14,17,19H,11-13H2
• InChI Key： GEFUGGQLCNKIQP-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 253.14700
• Monoisotopic Mass: 253.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.137
• Melting Point: 113-115°C
• Boiling Point: 334.5°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.609
• PSA: 23.47000
• LogP: 2.63800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (1-Benzhydrylazetidin-3-yl)methanol

Comprehensive Overview of (1-Benzhydrylazetidin-3-yl)methanol (CAS No. 72351-36-1): Properties, Applications, and Industry Insights

(1-Benzhydrylazetidin-3-yl)methanol, identified by its CAS number 72351-36-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique azetidine ring structure coupled with a benzhydryl group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₇H₁₉NO, and distinct functional groups contribute to its versatility in drug discovery and material science applications.

The compound’s structural motif is particularly notable for its potential in modulating biological activity. Researchers have explored its role in designing central nervous system (CNS) therapeutics, owing to the benzhydryl moiety’s affinity for neurotransmitter receptors. Recent studies highlight its relevance in developing novel antipsychotics and neuroprotective agents, aligning with the growing demand for mental health treatments. Keywords like "azetidine derivatives in medicine" and "benzhydryl pharmacophores" frequently appear in academic literature, reflecting its scientific prominence.

From a synthetic perspective, 72351-36-1 serves as a key building block for N-heterocyclic compounds. Its methanol functional group allows for further derivatization, enabling chemists to create diverse analogs. This adaptability is crucial for high-throughput screening in drug development, where small structural changes can significantly alter bioactivity. Industry trends emphasize the importance of such intermediates in fragment-based drug design (FBDD), a technique gaining traction due to its efficiency in lead optimization.

Environmental and regulatory considerations are also pivotal. While (1-Benzhydrylazetidin-3-yl)methanol is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste. Searches for "sustainable synthesis of azetidines" have surged, mirroring the pharmaceutical industry’s shift toward eco-friendly practices. Analytical methods like HPLC purity testing and LC-MS characterization ensure compliance with stringent quality standards, addressing concerns about process safety and reproducibility.

Market dynamics reveal increasing demand for 72351-36-1 in contract research organizations (CROs) and academic labs. Its applications extend to peptide mimetics and catalysis research, areas experiencing rapid growth. Queries such as "buy CAS 72351-36-1" or "suppliers of benzhydrylazetidine derivatives" reflect commercial interest. However, sourcing high-purity batches remains critical, as impurities can impact downstream reactions—a topic frequently discussed in online chemistry forums.

Emerging technologies like AI-assisted molecular modeling are reshaping how researchers utilize this compound. Predictive algorithms help identify new structure-activity relationships (SARs), accelerating the discovery of bioactive molecules. This synergy between computational tools and experimental chemistry underscores the compound’s relevance in modern drug discovery pipelines.

In conclusion, (1-Benzhydrylazetidin-3-yl)methanol (CAS 72351-36-1) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from CNS drug development to catalytic studies—position it as a cornerstone in both academic and industrial settings. As research evolves, this compound will likely remain at the forefront of medicinal chemistry and material science advancements.